In Vitro Potency vs. Pyrimethanil (Botrytis cinerea)
Antifungal agent 127 (Compound 6c) demonstrates a 3.2- to 8.25-fold higher in vitro potency against Botrytis cinerea than the commercial fungicide pyrimethanil. Its EC50 value of 0.120 μg/mL is substantially lower than that of pyrimethanil, which is 0.990 μg/mL [1].
| Evidence Dimension | In vitro antifungal potency against Botrytis cinerea |
|---|---|
| Target Compound Data | EC50 = 0.120 μg/mL |
| Comparator Or Baseline | Pyrimethanil: EC50 = 0.990 μg/mL |
| Quantified Difference | 8.25x lower EC50 (more potent) |
| Conditions | Mycelial growth inhibition assay, Botrytis cinerea |
Why This Matters
This lower EC50 value directly translates to a potentially lower effective application rate, which can reduce both material costs for procurement and the environmental load of a fungicide treatment.
- [1] Zhang, Y., Li, J., Li, K., Gao, Z., Tang, L., & Fan, Z. (2025). Investigation of the Antifungal Activity and Preliminary Mode of Action of Novel 2-(1H-Indol-2-yl)-1,3,4-oxadiazole Derivatives against Botrytis cinerea. Journal of Agricultural and Food Chemistry, 73(10), 5792-5802. View Source
